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molecular formula C9H15NO2 B8620804 4-(Isoxazolidin-2-yl)cyclohexanone

4-(Isoxazolidin-2-yl)cyclohexanone

Cat. No. B8620804
M. Wt: 169.22 g/mol
InChI Key: YRWSTDUEQNZWFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08518969B2

Procedure details

2-(1,4-dioxaspiro[4.5]decan-8-yl)isoxazolidine (350 mg, 1.64 mmol) from above step A, was dissolved in acetonitrile, treated with 6N HCl, and stirred at room temperature for 18 h. reaction mixture was concentrated in vacuo, treated with saturated NaHCO3 to pH 6. The solvents were removed under vacuum and the residue treated with saturated NaCl (2 mL) and extracted with 4:1 EtOAc/iPrOH (×4). The organic fractions were combined, filtered and evaporated to give the title compound.
Name
2-(1,4-dioxaspiro[4.5]decan-8-yl)isoxazolidine
Quantity
350 mg
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
O1[C:5]2([CH2:10][CH2:9][CH:8]([N:11]3[CH2:15][CH2:14][CH2:13][O:12]3)[CH2:7][CH2:6]2)[O:4]CC1.Cl>C(#N)C>[O:12]1[CH2:13][CH2:14][CH2:15][N:11]1[CH:8]1[CH2:9][CH2:10][C:5](=[O:4])[CH2:6][CH2:7]1

Inputs

Step One
Name
2-(1,4-dioxaspiro[4.5]decan-8-yl)isoxazolidine
Quantity
350 mg
Type
reactant
Smiles
O1CCOC12CCC(CC2)N2OCCC2
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature for 18 h.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reaction mixture
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo
ADDITION
Type
ADDITION
Details
treated with saturated NaHCO3 to pH 6
CUSTOM
Type
CUSTOM
Details
The solvents were removed under vacuum
ADDITION
Type
ADDITION
Details
the residue treated with saturated NaCl (2 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with 4:1 EtOAc/iPrOH (×4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
O1N(CCC1)C1CCC(CC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.